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Compound of Interest

Compound Name: Terosite

CAS No.: 24368-63-6

Cat. No.: B1229769

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical information for the

compound identified as Terosite. Extensive searches for biological activity, detailed

experimental protocols, and associated signaling pathways for this specific molecule did not

yield any publicly available data at the time of this report. The information that has been

identified is presented below.

Chemical Identity and Properties
Terosite, with the CAS number 24368-63-6, is chemically known as 4-phenyl-2,6-bis(4-phenyl-

2-pyridinyl)pyridine. Its fundamental chemical and physical properties are summarized in the

table below.
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Identifier Value Reference

CAS Number 24368-63-6

Molecular Formula C33H23N3

Molecular Weight 461.6 g/mol

IUPAC Name
4-phenyl-2,6-bis(4-phenyl-2-

pyridinyl)pyridine

Biological Activity and Signaling Pathways
Despite a comprehensive search for biological data, no specific information was found

regarding the pharmacological activity, mechanism of action, or any associated signaling

pathways for Terosite (CAS: 24368-63-6). The scientific literature reviewed does not contain

studies detailing its effects in biological systems.

Therefore, the creation of diagrams for signaling pathways or experimental workflows is not

possible at this time due to the absence of relevant data.

Context from Structurally Related Compounds
While there is no specific biological data for Terosite, the core chemical structure, a substituted

pyridine, is of interest in various research fields. It is important to note that the following

information pertains to structurally similar but distinct molecules and should not be extrapolated

to Terosite without direct experimental evidence.

Material Science: Tris-aryl substituted pyridine compounds are investigated as components

for organic electronic materials, such as Organic Light-Emitting Diodes (OLEDs), and as

ligands in catalytic systems.

Medicinal Chemistry: The 4-phenylpyridine core is a recognized pharmacophore in drug

discovery. Compounds with this scaffold have been explored as potential positive allosteric

modulators of the M1 muscarinic acetylcholine receptor and as neurokinin-1 (NK-1) receptor

antagonists.

Conclusion
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Based on the currently available information, Terosite (CAS: 24368-63-6) is a defined chemical

entity with known physical properties. However, there is a significant lack of data regarding its

biological effects, experimental protocols, and signaling pathways. For researchers and drug

development professionals, this compound represents a novel chemical space with unexplored

biological potential. Any investigation into the pharmacological properties of Terosite would be

breaking new ground.
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[https://www.benchchem.com/product/b1229769/docs#in-depth-technical-guide-terosite-cas-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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